(2E)-1-(2,4-dichlorophenyl)-3-[(2,5-dimethoxyphenyl)amino]prop-2-en-1-one

• IUPAC Name: (E)-1-(2,4-dichlorophenyl)-3-(2,5-dimethoxyanilino)prop-2-en-1-one
• InChI: InChI=1S/C17H15Cl2NO3/c1-22-12-4-6-17(23-2)15(10-12)20-8-7-16(21)13-5-3-11(18)9-14(13)19/h3-10,20H,1-2H3/b8-7+
• InChI Key: ONWSAPKHQPTQEK-BQYQJAHWSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC=CC(=O)C2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)N/C=C/C(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H15Cl2NO3
• Molecular Weight: 352.2 g/mol

Description

(2E)-1-(2,4-dichlorophenyl)-3-[(2,5-dimethoxyphenyl)amino]prop-2-en-1-one is a chemical compound characterized by its unique structure, which includes a dichlorophenyl group and a dimethoxyphenylamino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-1-(2,4-dichlorophenyl)-3-[(2,5-dimethoxyphenyl)amino]prop-2-en-1-one typically involves the reaction of 2,4-dichlorobenzaldehyde with 2,5-dimethoxyaniline in the presence of a base. The reaction proceeds through a condensation mechanism, forming the desired product. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency and yield, potentially incorporating continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

(2E)-1-(2,4-dichlorophenyl)-3-[(2,5-dimethoxyphenyl)amino]prop-2-en-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, particularly nucleophilic aromatic substitution due to the presence of the dichlorophenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

(2E)-1-(2,4-dichlorophenyl)-3-[(2,5-dimethoxyphenyl)amino]prop-2-en-1-one has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2E)-1-(2,4-dichlorophenyl)-3-[(2,5-dimethoxyphenyl)amino]prop-2-en-1-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2,4-Dichloroaniline: Shares the dichlorophenyl group but lacks the dimethoxyphenylamino group.

2,5-Dimethoxyaniline: Contains the dimethoxyphenylamino group but lacks the dichlorophenyl group.

Uniqueness

(2E)-1-(2,4-dichlorophenyl)-3-[(2,5-dimethoxyphenyl)amino]prop-2-en-1-one is unique due to the combination of both the dichlorophenyl and dimethoxyphenylamino groups, which confer distinct chemical and biological properties not found in the individual similar compounds.